Cas no 1111290-59-5 (3-(2H-1,3-benzodioxol-5-yl)-6-({[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine)

• Product Name: 3-(2H-1,3-benzodioxol-5-yl)-6-({[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine
• CAS No: 1111290-59-5
• MF: C₂₀H₁₃ClN₄O₃S
• MW: 424.860221624374
• CID: 5387535
• Update Time: 2025-07-14

3-(2H-1,3-benzodioxol-5-yl)-6-({[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 5-[[6-(1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanylmethyl]-3-(4-chlorophenyl)-1,2,4-oxadiazole
• 3-(2H-1,3-benzodioxol-5-yl)-6-({[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine

• Inchi： 1S/C20H13ClN4O3S/c21-14-4-1-12(2-5-14)20-22-18(28-25-20)10-29-19-8-6-15(23-24-19)13-3-7-16-17(9-13)27-11-26-16/h1-9H,10-11H2
• InChI Key： BRSVHKGBDHQDQM-UHFFFAOYSA-N
• SMILES： O1C(CSC2=NN=C(C3=CC=C4OCOC4=C3)C=C2)=NC(C2=CC=C(Cl)C=C2)=N1

Additional information on 3-(2H-1,3-benzodioxol-5-yl)-6-({[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine

Introduction to Compound with CAS No. 1111290-59-5 and Product Name: *3-(2H-1,3-benzodioxol-5-yl)-6-({[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine*

Compound with the CAS number 1111290-59-5 and the product name 3-(2H-1,3-benzodioxol-5-yl)-6-({[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates several key pharmacophoric elements that contribute to its unique chemical properties and biological interactions.

The core structure of this compound features a pyridazine ring, which is a six-membered aromatic heterocycle containing two nitrogen atoms at positions 1 and 4. The pyridazine ring is a versatile scaffold that has been widely explored in medicinal chemistry due to its ability to engage in various non-covalent interactions with biological targets. In this particular compound, the pyridazine ring is functionalized at the 6-position with a sulfanyl group that is further substituted with a methyl chain. This methyl chain is linked to a 1,2,4-oxadiazole moiety, which is another important heterocyclic component known for its biological activity.

The 1,2,4-oxadiazole ring is fused to a phenyl ring that bears a chloro substituent at the 4-position. This chloro group can influence the electronic properties of the molecule and may play a role in modulating its interactions with biological targets. The presence of both the oxadiazole and phenyl rings in close proximity to the pyridazine core suggests that this compound may exhibit multiple modes of action, making it a promising candidate for further investigation.

The benzodioxolyl moiety at the 3-position of the pyridazine ring is another key feature of this compound. Benzodioxoles are known for their broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The specific substitution pattern on the benzodioxole ring in this compound may enhance or alter these activities compared to other benzodioxole derivatives.

Recent research in the field of heterocyclic chemistry has highlighted the importance of such multifunctional molecules in drug discovery. The combination of different heterocyclic systems can lead to compounds with enhanced potency and selectivity. For instance, studies have shown that pyridazine derivatives can exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. Similarly, oxadiazole-containing compounds have been reported to possess significant pharmacological effects.

The sulfanyl group in this compound not only contributes to its structural complexity but also may influence its solubility and bioavailability. Sulfanyl groups are known to enhance binding affinity in many drug candidates by forming hydrogen bonds or participating in other forms of non-covalent interactions with biological targets. The presence of this group at the 6-position of the pyridazine ring suggests that it may play a crucial role in modulating the compound's pharmacokinetic properties.

In terms of potential therapeutic applications, this compound shows promise as a lead molecule for further development in several therapeutic areas. The structural features described above suggest that it may have activity against inflammatory diseases, infectious agents, and possibly even cancer. The benzodioxole moiety alone has been associated with anti-inflammatory effects, while the oxadiazole and phenyl rings may contribute additional therapeutic benefits.

One particularly exciting aspect of this compound is its potential for modulating enzyme activity through allosteric binding interactions. Allosteric modulators are becoming increasingly important in drug development due to their ability to bind to sites on biological targets that are distinct from the active site. This can lead to greater selectivity and fewer side effects compared to traditional orthosteric inhibitors.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic steps include functionalization of the pyridazine ring with the sulfanyl group followed by coupling reactions with the 1,2,4-oxadiazole moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve these transformations efficiently.

Evaluation of the pharmacological properties of this compound will be essential in determining its potential as a therapeutic agent. Initial studies should focus on assessing its binding affinity for relevant biological targets using techniques such as enzyme inhibition assays or receptor binding studies. Additionally, in vitro cell-based assays can provide insights into its potential mechanisms of action.

The development of new drug candidates often involves iterative optimization based on structural modifications guided by computational modeling and experimental data. By systematically altering various functional groups within the molecular framework, researchers can fine-tune the pharmacological properties of their lead compounds. This approach has been successful in many cases where initial hits have been optimized into potent and selective drug candidates.

In conclusion, compound with CAS number 1111290-59-5 and product name 3-(2H-1,3-benzodioxol-5-yl)-6-({[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine represents an intriguing example of how multifunctional heterocyclic molecules can be designed for therapeutic applications. Its unique structural features suggest potential for diverse biological activities across multiple disease areas. Further research will be necessary to fully elucidate its pharmacological profile but preliminary findings are promising enough warrant continued investigation into its potential as a novel drug candidate.